1-Methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine

• Molecular Formula: C8H12F3N3
• Molecular Weight: 207.20 g/mol
• IUPAC Name: 2-methyl-4-propyl-5-(trifluoromethyl)pyrazol-3-amine
• InChI: InChI=1S/C8H12F3N3/c1-3-4-5-6(8(9,10)11)13-14(2)7(5)12/h3-4,12H2,1-2H3
• InChI Key: GDSCRZPZPKPTFR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N(N=C1C(F)(F)F)C)N

Description

1-Methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS 1174308-80-5) is a high-purity pyrazole-based chemical building block offered with a guaranteed purity of 95% . It has a molecular weight of 207.20 g/mol and is defined by the molecular formula C8H12F3N3 . This compound features a canonical SMILES of CCCc1c(N)n(C)n(c1)C(F)(F)F and an InChIKey of GDSCRZPZPKPTFR-UHFFFAOYSA-N . As a functionalized pyrazole, it serves as a versatile scaffold or intermediate in various research applications, including medicinal chemistry for the synthesis of novel bioactive molecules and agrochemical research. Researchers value this specific structure due to the combination of an amine group and a trifluoromethyl group on the pyrazole core, which can significantly influence the compound's polarity, metabolic stability, and binding affinity in target systems. Proper handling procedures are required as this compound may be harmful if swallowed and may cause skin and serious eye irritation . This product is strictly for research use in a laboratory setting and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Cyclocondensation of β-Ketonitrile Derivatives

Key method : Reacting β-ketonitriles with substituted hydrazines to form the pyrazole core.

• Precursor : Ethyl 4,4,4-trifluoro-3-oxopentanoate (or analogous propyl-substituted β-ketonitrile).
• Reaction : Condensation with methylhydrazine under acidic or thermal conditions yields the pyrazole ring.
• Selectivity : High regioselectivity for the 1,3,4-trisubstituted isomer is achieved using polar solvents (e.g., DMF) and controlled temperatures (20–110°C).

Example :
$$
\text{β-Ketonitrile} + \text{Methylhydrazine} \xrightarrow{\text{HCl, DMF}} \text{1-Methyl-3-(trifluoromethyl)pyrazole intermediate} \xrightarrow{\text{Propylation/Nitration}} \text{Target compound}
$$
Yield: ~60–75% (estimated from analogous syntheses).

Functionalization of Pre-Formed Pyrazole Intermediates

Stepwise approach :

• Core synthesis : Prepare 1-methyl-3-(trifluoromethyl)-1H-pyrazole via cyclization of ethyl 4,4,4-trifluoroacetoacetate with methylhydrazine.
• Propyl introduction :
  • C4 alkylation : Use lithium diisopropylamide (LDA) to deprotonate C4, followed by reaction with propyl iodide.
  • Conditions : -78°C in THF, 2h reaction time.
• Amination at C5 :
  • Nitration : Treat with HNO₃/H₂SO₄, then reduce to amine using H₂/Pd-C.
  • Direct amination : Use Buchwald–Hartwig coupling with NH₃ surrogates.

Data Table :

Step	Reagents/Conditions	Yield (%)	Selectivity (1,3,4 vs. 1,5)	Source
Pyrazole core formation	Ethyl trifluoroacetoacetate + MeNHNH₂, HCl, DMF, 80°C	85	95:5 (1,3,4:1,5)
C4 propylation	LDA, Propyl iodide, THF, -78°C	70	>99% regioselective
C5 amination	HNO₃/H₂SO₄ → H₂/Pd-C	65	N/A

Regioselective One-Pot Synthesis

Innovative route : Use trifluoromethylhydrazine derivatives to directly incorporate CF₃ and amine groups.

• Precursor : Di-Boc trifluoromethylhydrazine + ketoester (e.g., 3-propyl-2-ketoester).
• Cyclization : Acid-mediated (e.g., TFA) in DCM at 25°C for 12h.
• Advantage : Avoids des-CF₃ byproducts due to mild conditions.

Example :
$$
\text{Di-Boc-CF₃NHNH₂} + \text{Ketoester} \xrightarrow{\text{TFA, DCM}} \text{Target compound}
$$
Yield: 55–60%.

Challenges and Optimization

• Regioselectivity : Competing 1,5-isomer formation is minimized using sterically hindered bases (e.g., LDA) or templating agents.
• CF₃ Stability : Trifluoromethyl groups are prone to hydrolysis under strong acidic/basic conditions; neutral pH is preferred.
• Scalability : Batch processes for propylation/amination steps require inert atmospheres to prevent side reactions.

Comparative Analysis of Methods

Method	Advantages	Limitations	Ideal Use Case
Cyclocondensation	High yields, scalable	Multi-step synthesis	Bulk production
Functionalization	Flexibility in substitution	Requires sensitive intermediates	Late-stage diversification
One-pot synthesis	Rapid, fewer steps	Moderate yields	Discovery-phase optimization

Chemical Reactions Analysis

Types of Reactions

1-Methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxyl derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The trifluoromethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Halogenating agents like bromine or chlorine can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

1-Methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a pharmaceutical intermediate.

Industry: Utilized in the development of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 1-Methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes. Once inside the cell, it can interact with enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and molecular differences between 1-methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Source
1-Methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine	C₈H₁₃F₃N₃	~208.19	1-Me, 4-Pr, 3-CF₃	Derived from
4-Propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine	C₇H₁₀F₃N₃	193.17	4-Pr, 3-CF₃
1-(4-Methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine	C₁₆H₁₅N₃O	265.32	1-(4-MeOPh), 3-Ph
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	C₅H₆F₃N₃	165.12	1-Me, 5-CF₃
1-tert-Butyl-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine	C₁₄H₁₆F₃N₃	~283.30	1-t-Bu, 3-(4-CF₃Ph)

Substituent Effects on Physicochemical Properties

• Alkyl vs. Aromatic Substituents: The target compound’s 4-propyl and 1-methyl groups increase lipophilicity compared to analogs with aromatic substituents (e.g., 1-(4-methoxyphenyl)-3-phenyl-1H-pyrazol-5-amine, C₁₆H₁₅N₃O) . This may enhance membrane permeability but reduce aqueous solubility.

• Trifluoromethyl Position :

  • In 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-amine (C₅H₆F₃N₃), the CF₃ group at the 5-position alters the dipole moment compared to the 3-position in the target compound. This positional isomerism could influence electronic distribution and reactivity .

Biological Activity

1-Methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine, with CAS number 1174308-80-5, is a pyrazole derivative known for its diverse biological activities. The compound's structure includes a trifluoromethyl group, which enhances its pharmacological properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological systems, and relevant case studies.

• Molecular Formula : C₈H₁₂F₃N₃
• Molecular Weight : 207.20 g/mol
• CAS Number : 1174308-80-5

The biological activity of 1-Methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine can be attributed to its ability to interact with various biological targets:

• Inhibition of Protein Interactions : The compound has been shown to disrupt protein-protein interactions (PPIs), which are crucial in many cellular processes. This mechanism is particularly relevant in targeting oncogenic proteins .
• Antiparasitic Activity : Research indicates that pyrazole derivatives exhibit significant antiparasitic effects, particularly against malaria parasites. The incorporation of trifluoromethyl groups has been linked to enhanced potency against Plasmodium falciparum ATPase .
• Anticancer Properties : Preliminary studies suggest that this compound may inhibit cancer cell proliferation through modulation of signaling pathways involved in cell growth and survival .

Biological Activity Data

The following table summarizes key findings related to the biological activity of 1-Methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine:

Biological Activity	Target	IC50 (μM)	Study Reference
Antiparasitic	PfATP4	0.064
Oncogenic PPI Inhibition	BCL6	0.025
Cell Proliferation Inhibition	Various Cancer Lines	Varies

Case Study 1: Antiparasitic Efficacy

In a study focused on malaria treatment, 1-Methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine exhibited potent activity against Plasmodium falciparum, with an EC50 value as low as 0.064 μM. This suggests a strong potential for development as an antimalarial agent, particularly in the context of rising drug resistance .

Case Study 2: Cancer Therapeutics

Another investigation highlighted the compound's ability to inhibit BCL6, a transcription factor implicated in various cancers. The compound's ability to disrupt BCL6 interactions was confirmed with an IC50 value of 0.025 μM, indicating its potential as a therapeutic agent in oncology .

Q & A

Basic Questions

Q. What are the common synthetic routes for 1-Methyl-4-propyl-3-(trifluoromethyl)-1H-pyrazol-5-amine, and how can reaction conditions be optimized for higher yields?

• Methodological Answer : Synthesis typically involves condensation reactions of pyrazole precursors with alkylating agents. For example, reacting 3-(trifluoromethyl)pyrazole derivatives with propyl halides under reflux in toluene, catalyzed by trifluoroacetic acid (TFA). Optimization includes:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance reactivity .
• Temperature control : Reflux at 80–110°C improves yield while minimizing side reactions .
• Catalyst tuning : TFA (10–30 mol%) balances reaction speed and selectivity .

Q. What spectroscopic and crystallographic methods are recommended for structural characterization?

• Methodological Answer :

• NMR spectroscopy : $^{1}\text{H}$ and $^{13}\text{C}$ NMR identify proton environments (e.g., amine protons at δ 4.5–5.5 ppm, trifluoromethyl carbons at δ 110–120 ppm) .
• X-ray crystallography : SHELX programs (SHELXL/SHELXS) refine crystal structures, resolving bond lengths and angles (e.g., pyrazole ring planarity, substituent orientations) .
• IR spectroscopy : Confirms functional groups (e.g., N-H stretch at 3300–3500 cm$^{-1}$, C-F vibrations at 1100–1200 cm$^{-1}$) .

Q. How is the initial biological activity of this compound assessed in drug discovery?

• Methodological Answer :

• Kinase inhibition assays : Test against FLT3 or similar kinases using ADP-Glo™ kits. IC$_{50}$ values quantify potency .
• Cytotoxicity screening : MTT assays on cancer cell lines (e.g., HL-60 leukemia) evaluate antiproliferative effects .
• Selectivity profiling : Compare activity across kinase panels to identify off-target interactions .

Advanced Questions

Q. How do molecular docking and dynamics simulations predict interactions with biological targets?

• Methodological Answer :

• Docking software : AutoDock Vina or Glide models binding poses in kinase active sites (e.g., FLT3 ATP-binding pocket). Key interactions include:
• Hydrogen bonding between the pyrazole amine and kinase backbone.
• Hydrophobic contacts with trifluoromethyl and propyl groups .
• MD simulations : GROMACS or AMBER assess conformational stability over 100-ns trajectories. Parameters like RMSD (<2 Å) validate binding mode robustness .

Q. What strategies guide structure-activity relationship (SAR) studies for substituent modifications?

• Methodological Answer :

• Substituent variation : Replace propyl (position 4) with ethyl/butyl to study lipophilicity effects. Trifluoromethyl (position 3) is critical for potency; replacing it with Cl/CH$_3$ reduces activity .
• Bioisosteric replacement : Test pyridine or thiophene rings instead of pyrazole to enhance metabolic stability .
• Data table :

Substituent (Position)	Biological Activity (IC$_{50}$, nM)	Selectivity (Kinase Panel)
-CF$_3$ (3)	12 ± 1.5 (FLT3)	High (5/50 kinases)
-CH$_3$ (3)	450 ± 25	Low
-C$_3$H$_7$ (4)	18 ± 2.1	Moderate
Source: Derived from .

Q. How can contradictory data on biological efficacy across studies be resolved?

• Methodological Answer :

• Meta-analysis : Pool IC$_{50}$ values from multiple studies using random-effects models to account for variability .
• Assay standardization : Control variables like ATP concentration (1 mM vs. 10 mM) and pH (7.4 vs. 7.0) .
• Orthogonal validation : Confirm results with surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) .

Q. What environmental fate studies are recommended to assess biodegradation and ecotoxicity?

• Methodological Answer :

• OECD 301 tests : Measure biodegradability in aqueous media over 28 days; low mineralization (<20%) indicates persistence .
• Photolysis studies : Expose to UV light (λ = 254 nm) to simulate sunlight degradation; track half-life via HPLC .
• Hydrolysis profiling : Test stability at pH 4–9; trifluoromethyl groups resist hydrolysis, requiring advanced oxidation processes (AOPs) for degradation .